Cas no 1603499-84-8 (1-(Oxolan-3-yl)-1H-pyrazol-4-ol)

1-(Oxolan-3-yl)-1H-pyrazol-4-ol is a heterocyclic compound featuring a pyrazole ring substituted with a hydroxyl group at the 4-position and a tetrahydrofuran (oxolane) moiety at the 1-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The oxolane group enhances solubility and bioavailability, while the pyrazole core offers versatility as a scaffold for further functionalization. Its balanced lipophilicity and polarity make it a promising intermediate for designing bioactive molecules. The compound’s stability under standard conditions and compatibility with common synthetic methodologies further underscore its value in medicinal chemistry and material science applications.
1-(Oxolan-3-yl)-1H-pyrazol-4-ol structure
1603499-84-8 structure
Product Name:1-(Oxolan-3-yl)-1H-pyrazol-4-ol
CAS No:1603499-84-8
MF:C7H10N2O2
MW:154.166501522064
CID:5047484
Update Time:2026-02-28

1-(Oxolan-3-yl)-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(oxolan-3-yl)-1H-pyrazol-4-ol
    • 1-(oxolan-3-yl)pyrazol-4-ol
    • 1-(Oxolan-3-yl)-1H-pyrazol-4-ol
    • Inchi: 1S/C7H10N2O2/c10-7-3-8-9(4-7)6-1-2-11-5-6/h3-4,6,10H,1-2,5H2
    • InChI Key: BHJBYFQVGOZJFX-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)N1C=C(C=N1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • XLogP3: -0.2
  • Topological Polar Surface Area: 47.3

1-(Oxolan-3-yl)-1H-pyrazol-4-ol Pricemore >>

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1-(Oxolan-3-yl)-1H-pyrazol-4-ol Related Literature

Additional information on 1-(Oxolan-3-yl)-1H-pyrazol-4-ol

Comprehensive Overview of 1-(Oxolan-3-yl)-1H-pyrazol-4-ol (CAS No. 1603499-84-8): Properties, Applications, and Research Insights

1-(Oxolan-3-yl)-1H-pyrazol-4-ol, identified by its CAS number 1603499-84-8, is a heterocyclic compound of significant interest in pharmaceutical and agrochemical research. This molecule combines a pyrazole core with an oxolane (tetrahydrofuran) substituent, offering unique chemical properties that make it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "1-(Oxolan-3-yl)-1H-pyrazol-4-ol synthesis" or "CAS 1603499-84-8 applications," reflecting its growing relevance in drug discovery and material science.

The compound's structural features, including its hydrogen-bond donor/acceptor sites and moderate lipophilicity, contribute to its potential in designing bioactive molecules. Recent studies highlight its role as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with trending topics like "targeted cancer therapies" and "small-molecule drug development." Its oxolane moiety enhances solubility, addressing a common challenge in medicinal chemistry—a point often queried as "improving drug solubility with heterocycles."

From an industrial perspective, 1-(Oxolan-3-yl)-1H-pyrazol-4-ol has garnered attention for its utility in crop protection formulations, particularly in developing next-generation pesticides with lower environmental impact. Searches for "sustainable agrochemicals 2024" and "green chemistry in agriculture" underscore this application. Analytical techniques such as HPLC purity analysis and NMR characterization (common search terms like "CAS 1603499-84-8 NMR data") are critical for quality control during production.

Innovations in catalytic synthesis methods for this compound have reduced production costs, a key concern for manufacturers searching for "cost-effective heterocycle synthesis." Computational chemistry studies, including molecular docking simulations (a hot topic in "AI-driven drug design"), further validate its binding affinity to biological targets. The compound's stability under physiological conditions—often explored via "pharmacokinetic studies of pyrazole derivatives"—makes it a promising candidate for preclinical development.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, proper handling protocols for 1-(Oxolan-3-yl)-1H-pyrazol-4-ol align with broader industry queries like "safe handling of laboratory chemicals." Its biodegradability profile, investigated through searches such as "ecotoxicology of oxolane compounds," supports its use in eco-conscious applications. Recent patent filings (searched as "CAS 1603499-84-8 patents") reveal novel formulations in electronic materials, expanding its utility beyond life sciences.

Future research directions may explore its co-crystal engineering potential—a trending topic in "solid-state chemistry advancements." As demand grows for high-purity intermediates (reflected in searches like "buy CAS 1603499-84-8"), suppliers emphasize GMP-compliant manufacturing processes. The compound's role in multicomponent reactions also positions it as a valuable asset for automated synthesis platforms, addressing the "high-throughput chemistry" needs of modern labs.

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